methyl (4,6-dimethyl-2,5-dioxo-3a,6a-diphenylhexahydroimidazo[4,5-d]imidazol-1(2H)-yl)acetate

• Molecular Formula: C21H22N4O4
• Molecular Weight: 394.4 g/mol
• IUPAC Name: methyl 2-(4,6-dimethyl-2,5-dioxo-3a,6a-diphenyl-1H-imidazo[4,5-d]imidazol-3-yl)acetate
• InChI: InChI=1S/C21H22N4O4/c1-23-19(28)24(2)21(16-12-8-5-9-13-16)20(23,15-10-6-4-7-11-15)22-18(27)25(21)14-17(26)29-3/h4-13H,14H2,1-3H3,(H,22,27)
• InChI Key: HNEONGBSPCXBGI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C2(C1(NC(=O)N2CC(=O)OC)C3=CC=CC=C3)C4=CC=CC=C4)C

Description

METHYL 2-{4,6-DIMETHYL-2,5-DIOXO-3A,6A-DIPHENYL-OCTAHYDRO-[1,3]DIAZOLO[4,5-D]IMIDAZOL-1-YL}ACETATE is a complex organic compound with a unique structure that includes multiple rings and functional groups

Preparation Methods

The synthesis of METHYL 2-{4,6-DIMETHYL-2,5-DIOXO-3A,6A-DIPHENYL-OCTAHYDRO-[1,3]DIAZOLO[4,5-D]IMIDAZOL-1-YL}ACETATE involves multiple steps, including the formation of intermediate compounds. The synthetic route typically starts with the preparation of the core structure, followed by the introduction of functional groups through various chemical reactions. Industrial production methods may involve optimization of reaction conditions to increase yield and purity, such as controlling temperature, pressure, and the use of catalysts.

Chemical Reactions Analysis

This compound undergoes several types of chemical reactions, including:

Oxidation: It can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced forms of the compound.

Substitution: Substitution reactions can introduce different functional groups into the molecule. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

METHYL 2-{4,6-DIMETHYL-2,5-DIOXO-3A,6A-DIPHENYL-OCTAHYDRO-[1,3]DIAZOLO[4,5-D]IMIDAZOL-1-YL}ACETATE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It may be used in studies related to enzyme interactions and protein binding.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The pathways involved may include binding to active sites, altering enzyme activity, or modulating receptor functions. The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

Compared to other similar compounds, METHYL 2-{4,6-DIMETHYL-2,5-DIOXO-3A,6A-DIPHENYL-OCTAHYDRO-[1,3]DIAZOLO[4,5-D]IMIDAZOL-1-YL}ACETATE has unique structural features that may confer specific advantages, such as increased stability or enhanced biological activity. Similar compounds include other derivatives of diazoloimidazole and related heterocyclic compounds.